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Compound of Interest

Compound Name: Methyl 2-(trifluoromethyl)acrylate

Cat. No.: B1304038 Get Quote

An In-depth Technical Guide to Methyl 2-(trifluoromethyl)acrylate

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the physical and chemical

properties, reactivity, applications, and safety considerations for Methyl 2-
(trifluoromethyl)acrylate. The information is intended for professionals in research,

development, and drug design who are interested in leveraging the unique characteristics of

this fluorinated monomer.

Chemical Identity and Structure
Methyl 2-(trifluoromethyl)acrylate, with the CAS number 382-90-1, is a fluorinated acrylate

monomer.[1][2][3][4] The presence of the trifluoromethyl group at the alpha-position of the

acrylate moiety confers unique properties to the molecule and its subsequent polymers.

Molecular Structure:

Identifiers:

IUPAC Name: methyl 2-(trifluoromethyl)prop-2-enoate[1][5]
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Synonyms: Methyl 2-(trifluoromethyl)propenoate, α-(Trifluoromethyl)acrylic acid methyl

ester[5]

Molecular Formula: C₅H₅F₃O₂[1][2][3]

InChI Key: GTRBXMICTQNNIN-UHFFFAOYSA-N[1][4][5]

SMILES: COC(=O)C(=C)C(F)(F)F[1][4]

Physical and Chemical Properties
Methyl 2-(trifluoromethyl)acrylate is a colorless liquid at room temperature.[4] Its key

physical and chemical properties are summarized in the table below.

Property Value Source(s)

Molecular Weight 154.09 g/mol [1][2][3][4]

Boiling Point 104-105 °C [2][3]

Density 1.262 g/mL at 25 °C [3][4]

Refractive Index n20/D 1.359 [4]

Flash Point 22.8 °C (closed cup) [4]

Purity (typical) 97% [3][4]

Form Liquid [4]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of Methyl 2-
(trifluoromethyl)acrylate.
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Spectroscopic Technique Key Information

¹⁹F NMR
Data available, useful for confirming the

trifluoromethyl group.[1]

Mass Spectrometry (GC-MS)
Spectra are available for mass determination

and fragmentation analysis.[1]

Infrared (IR) Spectroscopy

Vapor phase IR spectra are available, showing

characteristic peaks for the ester and alkene

functional groups.[1][6]

Reactivity and Stability
Reactivity: Methyl 2-(trifluoromethyl)acrylate is a monomer that readily undergoes

polymerization, particularly through free-radical mechanisms.[7][8] The electron-withdrawing

nature of the trifluoromethyl group significantly influences its reactivity. It can be copolymerized

with other monomers to produce a variety of fluorinated polymers.[7][9][10]

Stability and Storage:

The compound is flammable and should be stored away from heat, sparks, open flames, and

other ignition sources.[2][4]

It is recommended to store Methyl 2-(trifluoromethyl)acrylate at temperatures between 2-

8°C.[2][4]

Due to its tendency to polymerize, it is often supplied with a stabilizer, such as <50 ppm of 4-

Hydroxy-TEMPO.[4]

Hazardous polymerization may occur.[11]

Applications in Research and Development
The unique properties of Methyl 2-(trifluoromethyl)acrylate make it a valuable monomer in

materials science and a point of interest in drug development.

Polymer Synthesis:
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It is a key building block for creating fluorinated poly(meth)acrylates.[7]

Homopolymers of Methyl 2-(trifluoromethyl)acrylate are often sparsely soluble in common

organic solvents.[7]

Copolymerization with monomers like methyl methacrylate allows for the tuning of polymer

properties.[10][12] These copolymers can exhibit enhanced thermal and chemical resistance.

[8]

Drug Development:

The trifluoromethyl (-CF3) group is a critical functional group in modern drug design.[13]

Incorporating a -CF3 group can modulate a molecule's lipophilicity, metabolic stability, pKa,

and binding affinity, which can lead to improved pharmacological profiles.[13][14] While this

monomer itself is not a drug, polymers derived from it could have applications in drug

delivery systems.

Experimental Protocols
General Protocol for Free-Radical Polymerization
The following is a generalized procedure for the free-radical polymerization of Methyl 2-
(trifluoromethyl)acrylate. Specific conditions such as initiator concentration, temperature, and

reaction time should be optimized for the desired polymer characteristics.

Monomer Preparation: Ensure the monomer is free of inhibitors, if necessary, by passing it

through a column of basic alumina.

Reaction Setup: In a reaction vessel equipped with a magnetic stirrer, condenser, and

nitrogen inlet, add the desired solvent (e.g., dimethyl carbonate).

Initiator Addition: Add a free-radical initiator, such as azobisisobutyronitrile (AIBN).

Monomer Addition: Add Methyl 2-(trifluoromethyl)acrylate and any co-monomers to the

reaction vessel.
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Reaction: Purge the system with nitrogen and heat the mixture to the desired reaction

temperature (e.g., 60-80 °C) with continuous stirring for a specified period.

Polymer Isolation: After the reaction is complete, cool the mixture and precipitate the polymer

by adding the solution to a non-solvent (e.g., methanol).

Purification: Filter the precipitated polymer and wash it with the non-solvent to remove any

unreacted monomer and initiator.

Drying: Dry the purified polymer under vacuum until a constant weight is achieved.

Safety and Handling
Methyl 2-(trifluoromethyl)acrylate is a hazardous chemical and requires careful handling.

GHS Hazard Classifications:[1][4]

H225: Highly flammable liquid and vapor

H315: Causes skin irritation

H319: Causes serious eye irritation

H332: Harmful if inhaled

H335: May cause respiratory irritation

Personal Protective Equipment (PPE):

Wear protective gloves, clothing, eye protection, and face protection.

Use in a well-ventilated area or under a chemical fume hood.

Handling and Storage:

Keep away from heat, sparks, open flames, and hot surfaces.[2][11]

Keep the container tightly closed in a dry and well-ventilated place.[15]
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Ground/bond container and receiving equipment to prevent static discharge.[11]

Store at 2-8°C.[4]

Visualizations
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Physical Properties

Chemical Properties

Methyl 2-(trifluoromethyl)acrylate Boiling Point
104-105 °C

Density
1.262 g/mL

Refractive Index
1.359

Appearance
Liquid

Formula
C₅H₅F₃O₂

Mol. Weight
154.09 g/mol

Reactivity
Monomer for Polymerization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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